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Compound of Interest

Compound Name: Givosiran

Cat. No.: B15604130

Givosiran for Research: Technical Support
Center

This technical support center provides best practices, troubleshooting guides, and frequently
asked questions (FAQs) for the long-term storage and handling of Givosiran in a research
setting. The information is intended for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQs)

Q1: How should I store the Givosiran vial upon receipt?

Al: Givosiran, as supplied in the GIVLAARI® vial, should be stored at 2°C to 25°C (36°F to
77°F). Itis crucial to keep the vial in its original carton to protect it from light.

Q2: The Givosiran vial is labeled as "single-use only." Can I still use it for multiple
experiments?

A2: The "single-use" designation is for clinical administration to ensure sterility and prevent
contamination. For research purposes, where multiple experiments may be conducted from a
single vial, it is imperative to handle the solution using strict aseptic techniques to prevent
contamination. Once the vial septum has been punctured, the risk of contamination increases.
It is best practice to aliquot the solution for long-term storage immediately after opening.
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Q3: What is the recommended procedure for long-term storage of Givosiran for research?

A3: While specific long-term storage data for research applications of the commercial
Givosiran solution is not publicly available, the following best practices, adapted from general
guidelines for siRNA therapeutics, are recommended:

o Aseptic Technique: Work in a laminar flow hood and use sterile, RNase-free pipette tips, and
microcentrifuge tubes.

» Aliquoting: Immediately after opening the vial, dispense the Givosiran solution into small,
single-use aliquots in sterile, RNase-free polypropylene tubes. The volume of the aliquots
should be based on your typical experimental needs to minimize waste.

o Storage Temperature: Store the aliquots at -20°C or, for even greater stability, at -80°C.[1]
Use a non-frost-free freezer to avoid temperature fluctuations.[1][2]

o Labeling: Clearly label each aliquot with the name of the compound, concentration, and the
date of aliquoting.

Q4: How many freeze-thaw cycles can Givosiran tolerate?

A4: Specific freeze-thaw stability data for the Givosiran solution is not available. For general
siRNA therapeutics, it is recommended to limit freeze-thaw cycles to no more than five.[1]
Aliquoting is the most effective strategy to avoid repeated freeze-thaw cycles.

Q5: What diluents are recommended for Givosiran in research experiments?

A5: Givosiran is supplied as a ready-to-use solution. For experimental purposes, dilutions
should be made in sterile, RNase-free buffers. Suitable diluents may include:

» RNase-free water[2]
o Phosphate-buffered saline (PBS)
e Cell culture medium appropriate for your experiment

It is advisable to prepare working dilutions fresh for each experiment and not to store them for
extended periods, as the stability of diluted Givosiran is unknown. For esiRNAs, it is
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recommended not to store them at concentrations below 20 ng/ul for more than a few days.[3]

Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Reduced efficacy in in-vitro/in-

vivo experiments

Degradation of Givosiran due
to improper storage or

handling.

- Ensure storage at -20°C or
-80°C in a non-frost-free
freezer. - Limit freeze-thaw
cycles by using single-use
aliquots.[1] - Use sterile,
RNase-free reagents and
consumables to prevent

degradation by nucleases.[2]

Contamination of the Givosiran

stock.

- Always use aseptic
technigues when handling the
solution. - If contamination is
suspected, discard the aliquot

and use a fresh one.

Inconsistent experimental

results

Inaccurate pipetting of the

viscous Givosiran solution.

- Use positive displacement
pipettes or reverse pipetting
techniques for accurate
measurement. - Ensure the
solution is completely thawed

and mixed gently before use.

Multiple freeze-thaw cycles.

- Prepare a new set of single-
use aliquots from a fresh vial
and limit their freeze-thaw

cycles.

Data Presentation

Table 1: Recommended Storage Conditions for Givosiran and General siRNA Therapeutics
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Opened
_ Unopened Vial Vial/Aliquot -
Product Formulation Stability
Storage Storage
(Research Use)
Recommended: Data not publicly
Aliquot and store  available for
o Ready-to-use 2°Cto 25°C
Givosiran ) at -20°C or -80°C  long-term frozen
solution (189 (protect from
(GIVLAARI®) ) (based on storage of the
mg/mL) light) ) )
general siRNA commercial
guidelines) solution.
General siRNA Lyophilized -20°C in a non- -20°C in a non- Stable for at
(Dry Pellet) powder frost-free freezer  frost-free freezer  least 1 year.[1]

General siRNA
(Resuspended)

In RNase-free
buffer

N/A

-20°Cin a non-

frost-free freezer

Stable for at
least 6 months.
[1] Limit freeze-
thaw cycles to
<5.[1]

Experimental Protocols

Protocol 1: Aliquoting Givosiran for Long-Term Research Storage

o Preparation: Before opening the Givosiran vial, prepare sterile, RNase-free polypropylene

microcentrifuge tubes. Label them with "Givosiran," the concentration (189 mg/mL), and the

date. Work in a sterile environment, such as a laminar flow hood.

» Vial Handling: Allow the Givosiran vial to come to room temperature if stored in the

refrigerator. Inspect the solution visually for particulate matter and discoloration. The solution

should be clear and colorless to yellow.[4]

» Aliquoting: Using a sterile, RNase-free pipette tip, carefully withdraw the desired volume of

Givosiran solution. Dispense the solution into the prepared microcentrifuge tubes. It is

advisable to create aliquots of varying volumes based on anticipated experimental needs to

minimize waste.
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o Storage: Immediately cap the tubes and place them in a freezer at -20°C or -80°C for long-
term storage.

e Record Keeping: Maintain a detailed log of the aliquots, including the date of preparation and
the number of freeze-thaw cycles for each tube.

Protocol 2: Preparation of a Working Dilution of Givosiran
e Thawing: Retrieve a single aliquot of Givosiran from the freezer and thaw it on ice.[3]
e Mixing: Once completely thawed, gently vortex the tube to ensure a homogenous solution.

 Dilution: Using sterile, RNase-free pipette tips and diluents (e.g., RNase-free PBS or cell
culture medium), prepare the desired working concentration. For example, to prepare a 1
mg/mL solution from the 189 mg/mL stock, you would perform a 1:189 dilution.

o Use: Use the freshly prepared working dilution immediately in your experiment. Avoid storing
diluted solutions for extended periods.

Mandatory Visualizations
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Givosiran Mechanism of Action
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Caption: Mechanism of action of Givosiran in hepatocytes.
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Givosiran Research Storage Workflow

Store at 2-25°C
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Prepare Sterile, RNase-free
tubes and workspace
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Store aliquots at -20°C or -80°C
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etrieve one aliquot

Thaw single aliquot on ice

:

Prepare fresh working dilution
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Caption: Recommended workflow for Givosiran storage and handling.
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Disposal of Givosiran Waste

Unused Givosiran solution and contaminated materials should be disposed of in accordance
with local, state, and federal regulations for chemical and laboratory waste.[5][6] Do not
dispose of Givosiran via wastewater.[7] Consult your institution's Environmental Health and
Safety (EHS) office for specific guidelines.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Best practices for long-term storage of Givosiran for
research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604130#best-practices-for-long-term-storage-of-
givosiran-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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